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Compound of Interest

Compound Name: 3-Decanone

Cat. No.: B1198406 Get Quote

An In-depth Technical Guide to the Chemical and Physical Properties of 3-Decanone

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-decanone, tailored for researchers, scientists, and professionals in drug

development. The document summarizes key quantitative data, outlines experimental

methodologies for property determination, and presents a visual workflow for its synthesis and

purification.

General and Chemical Identifiers
3-Decanone, also known as ethyl heptyl ketone, is an aliphatic ketone.[1][2] It is characterized

by a ten-carbon chain with a carbonyl group located at the third carbon position.[3] This

structure imparts specific chemical and physical characteristics to the molecule. 3-Decanone is

found naturally in various sources, including fruits like bananas and in dairy products,

contributing to their aroma.[3][4][5] It is utilized as a flavoring agent and fragrance ingredient.[1]

[6]
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Identifier Value

IUPAC Name decan-3-one[1][2][3]

Synonyms
Ethyl heptyl ketone, Ethyl n-heptyl ketone[1][2]

[6]

CAS Number 928-80-3[1][2][7]

Molecular Formula C10H20O[1][2][7][8]

Molecular Weight 156.27 g/mol [8][9]

SMILES CCCCCCCC(=O)CC[1][3]

InChI Key XJLDYKIEURAVBW-UHFFFAOYSA-N[1][2]

Physical Properties
3-Decanone is a colorless to light yellow liquid at room temperature with a characteristic odor

often described as fruity, citrus-orange, and floral with fatty notes.[1][5][7]

Property Value

Appearance Colorless to light yellow liquid[1][5][7]

Melting Point -4 to 2.5 °C[1][6][9][10][11]

Boiling Point 204-205 °C at 760 mmHg[6][9][10]

Density 0.825 g/mL at 25 °C[5][9][11]

Refractive Index 1.4240 at 20 °C[5][9][10]

Vapor Pressure 0.207 - 0.449 mmHg at 25 °C[6][9]

Flash Point 62 °C (143.6 °F) - closed cup

Solubility
Insoluble in water; soluble in organic solvents

like ethanol and fats[1][3][5][6][7]

Chemical Properties and Reactivity
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As a ketone, 3-decanone undergoes reactions typical of the carbonyl functional group.

Nucleophilic Addition: The carbonyl carbon is electrophilic and susceptible to attack by

nucleophiles.[3] Reactions with hydride reagents like sodium borohydride (NaBH₄) or lithium

aluminum hydride (LiAlH₄) reduce 3-decanone to the corresponding secondary alcohol, 3-

decanol.[3]

Oxidation: While ketones are generally resistant to oxidation compared to aldehydes, strong

oxidizing agents can cleave the carbon-carbon bonds adjacent to the carbonyl group,

resulting in the formation of carboxylic acids.[3]

Alpha-Hydrogen Chemistry: The α-methylene hydrogens adjacent to the carbonyl group are

acidic and can be removed by a base to form an enolate. This enolate can then act as a

nucleophile in reactions such as the aldol condensation.[12]

Autoxidation: The α-methylene hydrogens are also reactive towards free radicals, allowing 3-
decanone to potentially initiate autoxidation processes.[3]

Synthesis Methods
Several synthetic routes can produce 3-decanone:

Oxidation of Alcohols: Oxidation of the secondary alcohol 3-decanol will yield 3-decanone.

Wacker-Oxidation of Alkenes: A common industrial method involves the Palladium(II)-

catalyzed oxidation of a terminal alkene, such as 1-decene, in the presence of an acid.[5]

Grignard Reaction: The reaction of an appropriate Grignard reagent (e.g., heptylmagnesium

bromide) with an acyl halide or ester (e.g., propanoyl chloride) can form 3-decanone.[3]

Decarboxylation: The decarboxylation of certain fatty acids can also be a route to produce

ketones like 3-decanone.[3]

Experimental Protocols
The determination of the physicochemical properties of 3-decanone involves standard

laboratory techniques.
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Boiling Point Determination: The boiling point is typically determined by distillation. The

sample is heated in a distillation apparatus, and the temperature at which the vapor pressure

of the liquid equals the atmospheric pressure and the liquid actively boils is recorded as the

boiling point.

Melting Point Determination: A melting point apparatus is used to determine the melting

range. A small amount of the solidified sample is heated slowly, and the temperature range

from which the first drop of liquid appears to the complete melting of the solid is recorded.

Density Measurement: Density is measured using a pycnometer or a digital density meter.

The mass of a known volume of the substance is determined at a specific temperature,

typically 25 °C.

Spectroscopic Analysis:

Infrared (IR) Spectroscopy: Used to identify functional groups. 3-Decanone will show a

characteristic strong absorption peak for the C=O (carbonyl) stretch, typically around 1715

cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are

used to determine the detailed molecular structure by showing the different chemical

environments of the hydrogen and carbon atoms.

Mass Spectrometry (MS): This technique provides the molecular weight of the compound

and information about its fragmentation pattern, which aids in structural confirmation.[2][7]

[13]

Purity Assessment: Gas Chromatography (GC) is a common method to assess the purity of

volatile compounds like 3-decanone. A pure sample will show a single major peak in the

chromatogram.

Visualization of Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of 3-decanone via

the Wacker-Oxidation of 1-decene, followed by purification.
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Caption: Logical workflow for the synthesis and purification of 3-decanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1198406?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1198406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

